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Compound of Interest

Compound Name:
2-Methyl-2h-indazole-3-

carbonitrile

Cat. No.: B018127 Get Quote

Essential Safety and Handling Guide for 2-
Methyl-2H-indazole-3-carbonitrile
Disclaimer: No specific Safety Data Sheet (SDS) for 2-Methyl-2H-indazole-3-carbonitrile was

found. The following information is synthesized from data for structurally similar compounds,

including 2-Methyl-2H-indazole-3-carbaldehyde, 2-Methyl-2H-indazole-3-carboxylic acid, and 5-

Bromo-2-methyl-2H-indazole-3-carbonitrile. Researchers should handle this compound with

caution and perform a thorough risk assessment before use.

This guide provides essential safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with 2-Methyl-2H-indazole-3-
carbonitrile. The nitrile functional group may present specific hazards not fully addressed in

the safety data for its analogues.

Personal Protective Equipment (PPE)
Appropriate personal protective equipment is critical to ensure safety when handling 2-Methyl-
2H-indazole-3-carbonitrile. The following table summarizes the recommended PPE based on

the potential hazards of skin and eye irritation, and potential toxicity if ingested or inhaled, as

indicated for similar compounds.
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Protection Type Specification Purpose

Eye/Face Protection
Chemical safety goggles or

face shield.

Protects against splashes and

airborne particles.

Skin Protection
Chemical-resistant gloves

(e.g., nitrile). Lab coat.

Prevents skin contact,

irritation, and absorption.

Respiratory Protection

Use in a well-ventilated area or

with a fume hood. If ventilation

is inadequate, use a NIOSH-

approved respirator.

Minimizes inhalation of dust or

vapors.

Hand Protection

Inspect gloves for integrity

before use. Use proper glove

removal technique to avoid

skin contact.

Ensures barrier effectiveness.

Hazard Identification and Precautionary Measures
Based on data for analogous compounds, 2-Methyl-2H-indazole-3-carbonitrile is anticipated

to be a hazardous substance. The hazard statements for a similar bromo-substituted nitrile

include H302 (Harmful if swallowed), H315 (Causes skin irritation), and H319 (Causes serious

eye irritation)[1]. The following table outlines precautionary statements for safe handling.
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Category Precautionary Statement

Prevention

Wash hands and any exposed skin thoroughly

after handling. Do not eat, drink, or smoke when

using this product. Wear protective gloves,

protective clothing, eye protection, and face

protection. Avoid breathing dust, fumes, gas,

mist, vapors, or spray. Use only outdoors or in a

well-ventilated area.

Response (IF ON SKIN)

Wash with plenty of soap and water. If skin

irritation occurs, get medical advice/attention.

Take off contaminated clothing and wash it

before reuse.

Response (IF IN EYES)

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. If eye irritation persists, get

medical advice/attention.

Response (IF SWALLOWED)
Call a POISON CENTER or doctor/physician if

you feel unwell. Rinse mouth.

Response (IF INHALED)

Remove person to fresh air and keep

comfortable for breathing. Call a POISON

CENTER or doctor/physician if you feel unwell.

Storage
Store in a well-ventilated place. Keep container

tightly closed. Store locked up.

Disposal
Dispose of contents/container to an approved

waste disposal plant.

Procedural Workflow for Handling 2-Methyl-2H-
indazole-3-carbonitrile
The following diagram illustrates the standard operational workflow for handling this compound,

from initial preparation to final disposal, emphasizing safety at each step.
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Operational Workflow for Handling 2-Methyl-2H-indazole-3-carbonitrile

Preparation

Handling & Use

Cleanup & Disposal

1. Risk Assessment & SOP Review

2. Don Appropriate PPE

Ensure all safety measures are in place

3. Weigh Compound in Ventilated Area

Proceed to handling

4. Prepare Solution in Fume Hood

5. Perform Experiment

6. Decontaminate Glassware & Surfaces

Post-experiment

7. Segregate & Label Waste

8. Dispose of Waste via Approved Channels

9. Doff PPE & Wash Hands

Final step

Click to download full resolution via product page
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Caption: A flowchart outlining the key steps for the safe handling of 2-Methyl-2H-indazole-3-
carbonitrile.

Disposal Plan
All waste materials contaminated with 2-Methyl-2H-indazole-3-carbonitrile should be treated

as hazardous waste.

Solid Waste: Collect solid waste, including contaminated consumables (e.g., weigh boats,

paper towels), in a dedicated, sealed, and clearly labeled hazardous waste container.

Liquid Waste: Collect liquid waste, including reaction mixtures and solvent rinses, in a

sealed, labeled, and appropriate hazardous waste container. Do not mix with incompatible

waste streams.

Disposal: Dispose of all waste through your institution's environmental health and safety

office, following all local, state, and federal regulations. Do not dispose of this chemical down

the drain or in regular trash.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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